5-(3-Ethoxy-4-methoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C19H22N2O6S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: (5E)-5-[(3-ethoxy-4-methoxyphenyl)methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H22N2O6S/c1-3-27-15-10-13(4-5-14(15)25-2)11-16-18(23)21(19(24)28-16)12-17(22)20-6-8-26-9-7-20/h4-5,10-11H,3,6-9,12H2,1-2H3/b16-11+
• InChI Key: PKNPKBXECFUBBE-LFIBNONCSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)N3CCOCC3)OC
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCOCC3)OC

Description

5-(3-Ethoxy-4-methoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, also known as Morazone, is a thiazolidinedione derivative that has gained significant attention in scientific research due to its potent anti-inflammatory and antioxidant properties. This compound has been synthesized using various methods and has demonstrated promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 5-(3-Ethoxy-4-methoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves the inhibition of pro-inflammatory cytokines and the activation of antioxidant enzymes. It has been shown to inhibit the expression of NF-κB, a transcription factor that plays a critical role in inflammation and cancer. Additionally, it has been found to induce the expression of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
5-(3-Ethoxy-4-methoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to exert a wide range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in various animal models of inflammation. It has also been shown to increase the levels of antioxidant enzymes, such as SOD, CAT, and GPx, in various tissues. Furthermore, it has been found to reduce oxidative stress and DNA damage in various cell types.

Advantages and Limitations for Lab Experiments

5-(3-Ethoxy-4-methoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has several advantages for laboratory experiments, including its high potency, low toxicity, and ease of synthesis. However, it also has some limitations, including its poor solubility in water and its instability under acidic conditions.

Future Directions

There are several future directions for research on 5-(3-Ethoxy-4-methoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One potential area of research is the development of novel formulations that improve its solubility and stability. Another area of research is the exploration of its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation-related disorders. Additionally, further studies are needed to elucidate the underlying mechanisms of its anti-inflammatory and antioxidant activities.

Synthesis Methods

The synthesis of 5-(3-Ethoxy-4-methoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves the condensation reaction between ethyl 3-ethoxy-4-methoxybenzoate and 2-(4-morpholinyl)-2-oxoethyl isothiocyanate, followed by the cyclization reaction with thiosemicarbazide. The final product is obtained after purification and recrystallization.

Scientific Research Applications

5-(3-Ethoxy-4-methoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation-related disorders. In preclinical studies, it has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also demonstrated the ability to inhibit the growth of cancer cells and induce apoptosis.